8-(1H-Inden-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one

• CAS RN: 62620-99-9
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 8-(1H-inden-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• InChI: InChI=1S/C23H25N3O/c27-22-23(26(17-24-22)21-8-2-1-3-9-21)10-12-25(13-11-23)16-18-14-19-6-4-5-7-20(19)15-18/h1-9,14H,10-13,15-17H2,(H,24,27)
• InChI Key: XITQRZRMZGHXFN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NCN2C3=CC=CC=C3)CC4=CC5=CC=CC=C5C4

Description

8-(1H-Inden-2-ylmethyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one is a useful research compound. Its molecular formula is C23H25N3O and its molecular weight is 359.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Crude 8-(1H-inden-2-ylcarbonyl)-1-phenyl-1,3,8-triazaspiro-[4.5]decan-4-one (11.4g) is dissolved in dry pyridine (250 ml), treated with sodium borohydride (6.0g), and the resulting mixture is refluxed for 16 hours under a nitrogen atmosphere. The pyridine solution is cooled, poured into 2 liters of ice water, stirred for 1 hour and the precipitates filtered off. The crude product is dissolved in chloroform and washed with water and saturated sodium bicarbonate solution. Concentration of the dried chloroform solution gives a crude solid which is a mixture of compounds. Column chromatography through silica gel using ethyl acetate followed by high pressure liquid chromatography with 4:1 ethyl acetate/hexane gives 1.3g of the title compound, melting point 184°14 186° C.